molecular formula C13H26O2 B8563200 1-Hydroxytridecan-2-one CAS No. 99224-14-3

1-Hydroxytridecan-2-one

Cat. No.: B8563200
CAS No.: 99224-14-3
M. Wt: 214.34 g/mol
InChI Key: QTJBCXUJIXQYNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Hydroxytridecan-2-one is a natural product found in Zanthoxylum gilletii and Pilocarpus trachylophus with data available.

Properties

CAS No.

99224-14-3

Molecular Formula

C13H26O2

Molecular Weight

214.34 g/mol

IUPAC Name

1-hydroxytridecan-2-one

InChI

InChI=1S/C13H26O2/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14/h14H,2-12H2,1H3

InChI Key

QTJBCXUJIXQYNP-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCC(=O)CO

Canonical SMILES

CCCCCCCCCCCC(=O)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3-Chloroperoxybenzoic acid is added in one portion to a cooled (0° C.) solution of 2-trimethylsilyloxy-1-tridecene in hexane (200 mL). The ice bath is removed and the resulting slurry is stirred (4 hours, 25° C.). Ether (200 mL) and 1.5 N HCl (130 mL) are added and the resulting two-phase mixture is stirred vigorously (4.5 hours, 25° C.). The layers are separated and the organic layer is washed with saturated sodium bicarbonate (2×130 mL), washed with brine (1×130 mL), dried (MgSO4), and concentrated in vacuo. The residue is chromatographed on silica (90:10 hexane:ethyl acetate), and concentrated in vacuo. The resulting solid is washed with cold hexane and collected by filtration to yield 1.5 g (29%) of the title compound as white platelets, m.p. 52°-54° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-trimethylsilyloxy-1-tridecene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
Yield
29%

Synthesis routes and methods II

Procedure details

Name
C=C(CCCCCCCCCCC)O[Si](C)(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Hydroxytridecan-2-one
Reactant of Route 2
1-Hydroxytridecan-2-one
Reactant of Route 3
Reactant of Route 3
1-Hydroxytridecan-2-one
Reactant of Route 4
1-Hydroxytridecan-2-one
Reactant of Route 5
Reactant of Route 5
1-Hydroxytridecan-2-one
Reactant of Route 6
1-Hydroxytridecan-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.